Cas no 400858-56-2 (N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline)

N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline is a synthetic organic compound featuring a pyrazole core linked to a substituted aniline moiety via a methylene bridge. Its structure combines the reactivity of both aromatic systems, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The ethyl and isopropyl substituents enhance solubility and steric modulation, facilitating selective functionalization. This compound is particularly valuable in the development of biologically active molecules due to its balanced lipophilicity and electronic properties. Its stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and material science applications.
N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline structure
400858-56-2 structure
Product Name:N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline
CAS No:400858-56-2
MF:C15H21N3
MW:243.347343206406
MDL:MFCD04968379
CID:2857529
PubChem ID:21957909
Update Time:2025-06-07

N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline
    • N-[(1-ETHYL-1H-PYRAZOL-4-YL)METHYL]-N-(4-ISOPROPYLPHENYL)AMINE
    • [(1-ethylpyrazol-4-yl)methyl] (4-isopropylphenyl)amine
    • FZXDLUVQBMXOAO-UHFFFAOYSA-N
    • N-[(1-ethylpyrazol-4-yl)methyl]-4-isopropylaniline
    • CS-0298440
    • N-((1-Ethyl-1H-pyrazol-4-yl)methyl)-4-isopropylaniline
    • [(1-ethylpyrazol-4-yl)methyl](4-isopropylpheny-l)amine
    • N-[(1-ethylpyrazol-4-yl)methyl]-4-propan-2-ylaniline
    • EN300-229194
    • 400858-56-2
    • N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline
    • STK349402
    • SCHEMBL854697
    • AKOS000307292
    • BBL039837
    • ARA85856
    • MDL: MFCD04968379
    • Inchi: 1S/C15H21N3/c1-4-18-11-13(10-17-18)9-16-15-7-5-14(6-8-15)12(2)3/h5-8,10-12,16H,4,9H2,1-3H3
    • InChI Key: FZXDLUVQBMXOAO-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)C(C)C)CC1C=NN(CC)C=1

Computed Properties

  • Exact Mass: 243.173547683Da
  • Monoisotopic Mass: 243.173547683Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.9Ų

N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline Pricemore >>

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